ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

• IUPAC Name: ethyl 1,3,6-trimethylpyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C12H15N3O2/c1-5-17-12(16)10-6-9-8(3)14-15(4)11(9)13-7(10)2/h6H,5H2,1-4H3
• InChI Key: CELVKOQNKMGWGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2C(=C1)C(=NN2C)C)C
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol

Description

Ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (ETPPC) is a novel compound that has recently been studied for its potential use in a variety of scientific research applications. It is an aromatic heterocyclic compound with a five-membered ring system composed of nitrogen, carbon, and hydrogen atoms. ETPPC has been used in various studies due to its unique properties and potential applications.

Scientific Research Applications

Ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has been studied for its potential applications in a variety of scientific research areas. It has been used in studies of cellular metabolism, drug delivery, and gene expression. It has also been used in studies of molecular interactions, protein folding, and enzyme activity. Additionally, ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has been used in studies of the structure and function of proteins, as well as in studies of the structure and function of nucleic acids.

Mechanism of Action

The exact mechanism of action of ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is not yet fully understood. However, it is believed that the compound interacts with cellular proteins and enzymes, resulting in changes in the activity of these proteins and enzymes. This interaction is thought to be the basis for its potential use in a variety of scientific research applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate have been studied in a variety of organisms and cell types. Studies have shown that the compound can affect the activity of certain enzymes, as well as the expression of certain genes. Additionally, ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

Ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it is non-toxic and has been found to have no adverse effects on cell viability. However, the compound is relatively expensive and may not be suitable for large-scale experiments.

Future Directions

The potential applications of ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate are still being explored. Future research may focus on its use in drug delivery, gene expression, and protein folding. Additionally, further studies may be conducted to better understand its mechanism of action and to explore its potential therapeutic applications. Finally, research may also be conducted to explore the potential use of ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate in other areas, such as materials science and nanotechnology.

Synthesis Methods

Ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate can be synthesized via several methods, the most common being the reaction of ethyl trimethyl pyrazole-5-carboxylate (ETPC) with trimethylpyrazole-3-carboxylate (TPC). In this reaction, the two compounds are heated together in a solvent such as ethanol to form the desired product. The reaction is typically carried out at temperatures of 120-140°C and yields a product with a purity of greater than 99%.